Cas no 16441-29-5 (2-(3-Methylphenyl)-1,3-thiazol-4-ylacetic Acid)

• Product Name: 2-(3-Methylphenyl)-1,3-thiazol-4-ylacetic Acid
• CAS No: 16441-29-5
• MF: C₁₂H₁₁NO₂S
• MW: 233.286241769791
• MDL: MFCD06655842
• CID: 211643
• PubChem ID: 4962419
• Update Time: 2025-04-19

2-(3-Methylphenyl)-1,3-thiazol-4-ylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-(m-Tolyl)thiazol-4-yl)acetic acid
• [2-(3-Methylphenyl)-1,3-thiazol-4-yl]acetic acid
• 2-(3-METHYLPHENYL)-1,3-THIAZOL-4-YL]ACETIC ACID
• 4-Thiazoleacetic acid,2-(3-methylphenyl)-
• AC1NLQLS
• AC1Q2GZ9
• AG-E-14226
• CTK8F2383
• MolPort-002-469-024
• STL303264
• 2-[2-(3-methylphenyl)thiazol-4-yl]acetic acid
• 2-[2-(3-methylphenyl)-4-thiazolyl]acetic acid
• 2-[2-(3-methylphenyl)-1,3-thiazol-4-yl]acetic acid
• 2-[2-(3-methylphenyl)-1,3-thiazol-4-yl]ethanoic acid
• DTXSID40407094
• FT-0684002
• EN300-13410
• MFCD06655842
• Z90122772
• AKOS004911029
• 2-(2-(m-Tolyl)thiazol-4-yl)aceticacid
• 4-thiazoleacetic acid, 2-(3-methylphenyl)-
• SR-01000068804
• SR-01000068804-1
• CS-0308821
• 16441-29-5
• LS-04944
• ALBB-015867
• G32264
• 2-(3-Methylphenyl)-1,3-thiazol-4-ylacetic Acid

• MDL： MFCD06655842
• Inchi： 1S/C12H11NO2S/c1-8-3-2-4-9(5-8)12-13-10(7-16-12)6-11(14)15/h2-5,7H,6H2,1H3,(H,14,15)
• InChI Key： DLMICSWBTHJZTQ-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)O)N=C1C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 232.0433
• Monoisotopic Mass: 232.043224
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.3
• XLogP3: 2.5

Experimental Properties

• Density: 1.287
• Boiling Point: 440.4°Cat760mmHg
• Flash Point: 220.1°C
• PSA: 53.02

2-(3-Methylphenyl)-1,3-thiazol-4-ylacetic Acid Security Information

• HazardClass：IRRITANT